Visualization of UV-induced damage on single DNA molecules†
Chemical Communications Pub Date: 2013-01-23 DOI: 10.1039/C3CC38884K
Abstract
Ultraviolet radiation induced DNA damage such as double stranded breaks and single stranded breaks is visualized at the level of single DNA molecules. Molecular observations provide a map of DNA radiation-mediated breakages, revealing the sequence dependency of DNA damage rather than random occurrences.
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